Cas no 100644-66-4 (4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine)
100644-66-4 structure
Product Name:4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine
CAS No:100644-66-4
MF:C6H6ClN5
MW:183.598338603973
MDL:MFCD18793423
CID:1126141
PubChem ID:20785205
Update Time:2025-04-20
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine
- 4-Chloro-1-methylpyrazolo[3,4-d]pyrimidin-6-amine
- 4-chloro-1-Methyl-1H-pyrazolo[3
- EN300-245218
- CS-0151116
- 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-chloro-1-methyl-
- DB-195415
- W-204380
- SCHEMBL17889388
- 100644-66-4
- C71037
- C6H6ClN5
- MFCD18793423
- DS-9605
- LSZNUJWHYLMPRG-UHFFFAOYSA-N
- AKOS022704736
- 4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine
-
- MDL： MFCD18793423
- Inchi： 1S/C6H6ClN5/c1-12-5-3(2-9-12)4(7)10-6(8)11-5/h2H,1H3,(H2,8,10,11)
- InChI Key： LSZNUJWHYLMPRG-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NN(C)C2=NC(N)=N1
Computed Properties
- Exact Mass: 183.03138
- Monoisotopic Mass: 183.0311729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 423.4±48.0 °C at 760 mmHg
- Flash Point: 209.9±29.6 °C
- PSA: 69.62
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C12958-1g |
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine |
100644-66-4 | 1g |
7539.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C12958-500mg |
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine |
100644-66-4 | 500mg |
4213.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OV221-200mg |
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine |
100644-66-4 | 95+% | 200mg |
1042.0CNY | 2021-07-12 | |
| Chemenu | CM102422-250mg |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 95% | 250mg |
$204 | 2021-08-06 | |
| Chemenu | CM102422-1g |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 95% | 1g |
$510 | 2021-08-06 | |
| Chemenu | CM102422-5g |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 95% | 5g |
$1520 | 2021-08-06 | |
| Chemenu | CM102422-250mg |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 95% | 250mg |
$154 | 2023-03-06 | |
| Chemenu | CM102422-1g |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 95% | 1g |
$332 | 2023-03-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H826307-1g |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | ≥95% | 1g |
3,065.40 | 2021-05-17 | |
| Frontier Specialty Chemicals | C12958-500 mg |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine |
100644-66-4 | 500mg |
$ 105.00 | 2022-11-04 |
4-Chloro-1-methyl-1H-pyrazolo3,4-dpyrimidin-6-amine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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